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Compound of Interest

Compound Name: Canrenone-dé

Cat. No.: B12410217

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Canrenone-
d6, a deuterated analog of Canrenone. The information presented herein is crucial for ensuring
the safety of laboratory personnel and the integrity of research outcomes. Canrenone-d6, a
labeled aldosterone antagonist and diuretic, is primarily utilized in research settings.[1][2] While
specific safety data for the deuterated form is limited, the guidelines for the parent compound,
Canrenone, are directly applicable due to their structural and chemical similarities.

Physicochemical Properties

Understanding the physical and chemical properties of Canrenone-d6 is fundamental to its
safe handling and storage.
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Property Value Source
Molecular Formula C22H22D603 [11[3]
Molecular Weight 346.49 g/mol [1]

Light yellow to dark yellow
Appearance )

solid
Purity >95% (HPLC)
Storage Temperature +4°C

Soluble in DMSO (100 mM),
N chloroform, acetone, and
Solubility (of Canrenone) )
methanol. Does not mix well

with water.

Toxicological Profile

The toxicological data for Canrenone serves as the primary reference for assessing the
potential hazards of Canrenone-d6.
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Hazard Description Source

Oral (Rat) LD50: >5000 mg/kg.
PO Ingestion of less than 150g
cute Toxici
Y may be fatal or cause serious

health damage in humans.

Suspected of causing cancer
] o (Carcinogenicity 2). Limited
Carcinogenicity ) i )
evidence of a carcinogenic

effect.

Suspected of damaging fertility
Reproductive Toxicity or the unborn child
(Reproductive toxicity 2).

N o May cause damage to organs
Specific Target Organ Toxicity
through prolonged or repeated
(Repeated Exposure)
exposure.

) Toxic to aquatic life with long-
Aquatic Hazard )
lasting effects.

Mutagenicity Ames test: negative.

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to strict safety protocols is mandatory when handling Canrenone-d6 to minimize
exposure and prevent adverse health effects.

Engineering Controls

o Work in a well-ventilated area. The use of a chemical fume hood is strongly recommended to
prevent the inhalation of dust or aerosols.

e Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)
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» Eye Protection: Wear chemical safety goggles or a face shield.
e Hand Protection: Wear suitable protective gloves (e.g., nitrile rubber).
o Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

o Respiratory Protection: If engineering controls are not sufficient to maintain airborne
concentrations below exposure limits, a NIOSH-approved respirator should be used.

General Hygiene Practices

Avoid all personal contact, including inhalation.

Do not eat, drink, or smoke in areas where Canrenone-d6 is handled.

Wash hands thoroughly with soap and water after handling.

Launder contaminated clothing separately before reuse.

Storage and Disposal

Proper storage and disposal are critical to maintaining the stability of Canrenone-d6 and
preventing environmental contamination.

o Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.
Keep away from incompatible materials such as strong bases and oxidizing agents.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the substance to enter drains or waterways.

First Aid Measures

In the event of exposure, immediate medical attention is necessary.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water. Seek medical attention if irritation persists.
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.

Experimental Workflow for Safe Handling

The following diagram illustrates a standard workflow for safely handling Canrenone-d6 in a

laboratory setting.
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Safe Handling Workflow for Canrenone-d6

Preparation

Don Appropriate PPE

Prepare Work Area in Fume Hood

Proceed when ready

Handling

Weigh Canrenone-d6

Dissolve in Appropriate Solvent

After experiment completion

Cleanup & Disposal

Decontaminate Work Surfaces

Dispose of Waste

Doff PPE

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of Canrenone-d6.
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Mechanism of Action and Toxicological Pathway

Canrenone acts as a competitive antagonist to aldosterone at the mineralocorticoid receptors,
primarily in the kidneys. This action inhibits sodium and water retention while sparing
potassium. While the specific toxicological pathways are not fully elucidated, its hormonal
activity is a key consideration. The diagram below conceptualizes this interaction.

Conceptual Toxicological Pathway of Canrenone

Canrenone Aldosterone

Competitively Inhibits Binds and Activates

Mineralocorticoid Receptor

Cell Nucleus

Altered Gene Transcription

Potential Adverse Effects
(e.g., Endocrine Disruption)

Click to download full resolution via product page

Caption: A diagram illustrating the competitive antagonism of Canrenone at the

mineralocorticoid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of Canrenone-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12410217#safety-and-handling-guidelines-for-
canrenone-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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